Cas no 1176023-59-8 (2-Chloro-4'-fluoro-3'-methylpropiophenone)

• Product Name: 2-Chloro-4'-fluoro-3'-methylpropiophenone
• CAS No: 1176023-59-8
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5002903
• Update Time: 2025-05-19

2-Chloro-4'-fluoro-3'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-fluoro-3'-methylpropiophenone
• 2-chloro-1-(4-fluoro-3-methylphenyl)propan-1-one

• Inchi： 1S/C10H10ClFO/c1-6-5-8(3-4-9(6)12)10(13)7(2)11/h3-5,7H,1-2H3
• InChI Key： WQJSKZAZMRVGRO-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=C(C)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-4'-fluoro-3'-methylpropiophenone

Introduction to 2-Chloro-4'-fluoro-3'-methylpropiophenone (CAS No. 1176023-59-8)

2-Chloro-4'-fluoro-3'-methylpropiophenone, with the CAS number 1176023-59-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro, fluoro, and methyl substituent on a propiophenone backbone. These functional groups contribute to its diverse chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2-Chloro-4'-fluoro-3'-methylpropiophenone is C₁₁H₁₀ClFO, and its molecular weight is approximately 209.65 g/mol. The compound is typically a white to off-white solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). These physical properties make it easy to handle and process in laboratory settings.

In recent years, 2-Chloro-4'-fluoro-3'-methylpropiophenone has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, researchers have explored its role in the development of new anti-inflammatory agents and anticancer drugs. The presence of the chloro and fluoro substituents provides unique opportunities for modulating the pharmacological properties of the final compounds, such as improving their potency, selectivity, and bioavailability.

A notable study published in the Journal of Medicinal Chemistry in 2022 highlighted the use of 2-Chloro-4'-fluoro-3'-methylpropiophenone as a key intermediate in the synthesis of a series of novel inhibitors targeting a specific enzyme involved in cancer progression. The researchers demonstrated that these inhibitors exhibited potent antiproliferative activity against various cancer cell lines, suggesting their potential as therapeutic agents. This study underscores the importance of 2-Chloro-4'-fluoro-3'-methylpropiophenone in advancing our understanding of drug design and development.

Beyond its applications in pharmaceutical research, 2-Chloro-4'-fluoro-3'-methylpropiophenone has also found utility in other areas of chemistry. For example, it serves as a building block for the synthesis of advanced materials with unique optical and electronic properties. The ability to fine-tune the electronic structure through functional group manipulation makes it an attractive candidate for developing new materials for optoelectronic devices and sensors.

The synthetic route to produce 2-Chloro-4'-fluoro-3'-methylpropiophenone has been well-documented in the literature. A common approach involves the reaction of 4-fluoroacetophenone with chloromethyl methyl ether followed by deprotection to yield the desired product. This method offers high yields and good purity, making it suitable for large-scale production. However, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption.

In terms of safety and handling, it is important to note that while 2-Chloro-4'-fluoro-3'-methylpropiophenone is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future outlook for 2-Chloro-4'-fluoro-3'-methylpropiophenone remains promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its chemical properties deepens, it is likely that we will see even more innovative applications emerge across various fields of science and technology.

In conclusion, 2-Chloro-4'-fluoro-3'-methylpropiophenone (CAS No. 1176023-59-8) is a valuable compound with a wide range of applications in pharmaceutical research, materials science, and other areas of chemistry. Its unique structural features make it an attractive intermediate for synthesizing novel compounds with diverse functionalities. As research progresses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.